Cas no 2172553-68-1 (3-(4-{(9H-fluoren-9-yl)methoxycarbonyl}piperazin-1-yl)sulfonylbenzoic acid)

• Product Name: 3-(4-{(9H-fluoren-9-yl)methoxycarbonyl}piperazin-1-yl)sulfonylbenzoic acid
• CAS No: 2172553-68-1
• MF: C₂₆H₂₄N₂O₆S
• MW: 492.543565750122
• CID: 5194015
• PubChem ID: 132398887
• Update Time: 2025-05-20

3-(4-{(9H-fluoren-9-yl)methoxycarbonyl}piperazin-1-yl)sulfonylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-[(4-{[(9H-fluoren-9-yl)methoxy]carbonyl}piperazin-1-yl)sulfonyl]benzoic acid
• 3-(4-{(9H-fluoren-9-yl)methoxycarbonyl}piperazin-1-yl)sulfonylbenzoic acid

• Inchi： 1S/C26H24N2O6S/c29-25(30)18-6-5-7-19(16-18)35(32,33)28-14-12-27(13-15-28)26(31)34-17-24-22-10-3-1-8-20(22)21-9-2-4-11-23(21)24/h1-11,16,24H,12-15,17H2,(H,29,30)
• InChI Key： JMJNJTFJDUCRNL-UHFFFAOYSA-N
• SMILES： N1(C(OCC2C3=C(C=CC=C3)C3=C2C=CC=C3)=O)CCN(S(C2=CC=CC(C(O)=O)=C2)(=O)=O)CC1

Additional information on 3-(4-{(9H-fluoren-9-yl)methoxycarbonyl}piperazin-1-yl)sulfonylbenzoic acid

Introduction to 3-(4-{(9H-fluoren-9-yl)methoxycarbonyl}piperazin-1-yl)sulfonylbenzoic Acid (CAS No. 2172553-68-1)

3-(4-{(9H-fluoren-9-yl)methoxycarbonyl}piperazin-1-yl)sulfonylbenzoic acid, identified by its CAS number 2172553-68-1, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a sulfonylbenzoic acid core functional group and a piperazine moiety. The presence of a 9H-fluoren-9-ylmethoxycarbonyl substituent further enhances its chemical complexity, making it a promising candidate for various biological and chemical applications.

The structural composition of 3-(4-{(9H-fluoren-9-yl)methoxycarbonyl}piperazin-1-yl)sulfonylbenzoic acid imparts unique properties that make it suitable for use in multiple research domains. The sulfonyl group, in particular, is known for its ability to interact with biological targets in a highly specific manner, which is crucial for the development of drugs that exhibit high selectivity and low toxicity. This feature has been extensively studied in the context of designing novel therapeutic agents that target specific enzymatic or receptor systems.

In recent years, there has been a growing interest in the development of compounds that incorporate fluorene-based moieties due to their favorable photophysical properties and stability. The 9H-fluoren-9-ylmethoxycarbonyl group in this compound not only contributes to its structural complexity but also enhances its solubility and bioavailability, which are critical factors in drug design. These attributes have made this compound an attractive scaffold for further derivatization and optimization.

The piperazine ring is another key feature of 3-(4-{(9H-fluoren-9-yl)methoxycarbonyl}piperazin-1-yl)sulfonylbenzoic acid. Piperazine derivatives are well-documented for their role as pharmacophores in numerous therapeutic agents, including antipsychotics, antihistamines, and antiparasitic drugs. The presence of this moiety suggests that this compound may exhibit similar biological activities, making it a valuable tool for researchers exploring new drug candidates.

Recent studies have highlighted the potential of sulfonylbenzoic acid derivatives as inhibitors of various enzymes involved in metabolic pathways associated with inflammation, cancer, and neurodegenerative diseases. The specific arrangement of functional groups in 3-(4-{(9H-fluoren-9-yl)methoxycarbonyl}piperazin-1-yl)sulfonylbenzoic acid positions it as a candidate for further investigation in these areas. Researchers have been particularly interested in its potential as an inhibitor of enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are implicated in the pathogenesis of inflammatory diseases.

The synthesis of 3-(4-{(9H-fluoren-9-yl)methoxycarbonyl}piperazin-1-yl)sulfonylbenzoic acid involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The introduction of the 9H-fluoren-9-ylmethoxycarbonyl group necessitates specialized synthetic techniques to ensure high yield and purity. Advances in synthetic methodologies have enabled researchers to access increasingly complex molecules like this one more efficiently, facilitating their exploration for various applications.

In the realm of medicinal chemistry, the development of novel scaffolds is essential for overcoming resistance mechanisms and improving therapeutic outcomes. The structural features of 3-(4-{(9H-fluoren-9-yl)methoxycarbonyl}piperazin-1-yl)sulfonylbenzoic acid make it a versatile platform for drug discovery. By modifying specific functional groups or introducing additional substituents, researchers can tailor its properties to target specific biological pathways or enhance its pharmacological activity.

The potential applications of this compound extend beyond traditional pharmaceuticals. Its unique chemical properties make it suitable for use in materials science, particularly in the development of advanced polymers and coatings that exhibit enhanced stability and functionality. Additionally, the luminescent properties associated with fluorene-based moieties could make this compound useful in optoelectronic devices and sensors.

Ongoing research is focused on elucidating the biological activity of 3-(4-{(9H-fluoren-9-yl)methoxycarbonyl}piperazin-1-yl)sulfonylbenzoic acid through both computational modeling and experimental validation. Computational studies have shown promise in predicting binding affinities and interaction profiles with potential target proteins, while experimental approaches provide critical insights into its pharmacological effects. These combined efforts are essential for understanding how this compound functions at the molecular level and identifying its therapeutic potential.

The integration of cutting-edge technologies such as high-throughput screening (HTS) and structure-based drug design (SBDD) has accelerated the process of identifying promising drug candidates like 3-(4-{(9H-fluoren-9-yl)methoxycarbonyl}piperazin-1-yl)sulfonylbenzoic acid. These methodologies allow researchers to rapidly assess large libraries of compounds for their biological activity, enabling the identification of lead structures that can be further optimized.

In conclusion, 3-(4-{(9H-fluoren-9-ylmethoxycarbonyl)piperazin -1 - ylsulfonylb enz oic ac id (CAS No. 2172553 -68 -1) is a multifaceted compound with significant potential in pharmaceutical research and beyond. Its intricate structure, characterized by functional groups such as the sulfonyl group and the piperazine moiety, makes it a valuable tool for drug discovery efforts aimed at addressing various diseases. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in advancing both medicinal chemistry and materials science.